![molecular formula C6H3BrN2O B2730792 5-Bromooxazolo[4,5-b]pyridine CAS No. 1352885-93-8](/img/structure/B2730792.png)
5-Bromooxazolo[4,5-b]pyridine
Description
5-Bromooxazolo[4,5-b]pyridine, also known as 5-BrOx, is a heterocyclic compound that has been widely used in scientific research. It is a potent and selective inhibitor of certain enzymes and receptors, making it a valuable tool for studying their functions and potential therapeutic applications.
Scientific Research Applications
Antioxidant Properties
Research involving derivatives of triazolopyridine, closely related to 5-Bromooxazolo[4,5-b]pyridine, indicates significant antioxidant activity. Specifically, compounds containing bromine atoms in the pyridinotriazole heterosystem demonstrated noteworthy influence on the stability of erythrocyte membranes and inhibited the formation of reactive oxygen species, suggesting potential as antioxidants (Smolsky et al., 2022).
Anticonvulsant Activity
Studies on 5-alkoxy-[1,2,4]triazolo[4,3-a]pyridine derivatives, structurally related to this compound, have shown promising anticonvulsant activity. The derivatives demonstrated effective doses in animal models, suggesting potential applications in treating convulsions or epileptic seizures (Guan et al., 2012).
Anti-Hepatitis C Virus Agents
Research into N3,5'-cyclo-4-(beta-D-ribofuranosyl)-vic-triazolo[4,5-b]pyridin-5-one derivatives, which share structural similarities with this compound, has revealed potent anti-Hepatitis C virus (HCV) activity. This suggests their potential use as agents in combating HCV (Wang et al., 2005).
Potential Treatment for Cognitive Disorders
A derivative of oxazolo[4,5-b]pyridin, namely 4-(5-methyloxazolo[4,5-b]pyridin-2-yl)-1,4-diazabicyclo[3.2.2]nonane, has been identified as a potential treatment for cognitive deficits associated with psychiatric or neurological conditions. This derivative's high receptor occupancy and efficacy in cognition models underline its potential in treating disorders like schizophrenia and Alzheimer's disease (O’Donnell et al., 2010).
Antimicrobial and Antitumor Properties
Oxazolo[4,5-b]pyridine derivatives have also been found to possess significant antimicrobial and antitumor properties, targeting human DNA topoisomerase enzymes. This suggests their potential use in cancer treatment and in addressing bacterial infections (Karatas et al., 2021).
properties
IUPAC Name |
5-bromo-[1,3]oxazolo[4,5-b]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN2O/c7-5-2-1-4-6(9-5)8-3-10-4/h1-3H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFEIWPWYOWZTFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1OC=N2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1352885-93-8 |
Source
|
| Record name | 5-bromo-[1,3]oxazolo[4,5-b]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,6-dichloro-N-[(Z)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino]-4-(trifluoromethyl)aniline](/img/structure/B2730710.png)
![8-(2-Fluorobenzoyl)-4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane](/img/structure/B2730714.png)
![2-cyano-N-[3-(piperidine-1-sulfonyl)phenyl]-3-(pyridin-4-yl)prop-2-enamide](/img/structure/B2730721.png)
![6-Bromo-2-[2-(4-fluorophenyl)ethenyl]quinoline-4-carboxylic acid](/img/structure/B2730722.png)
![3-(Oxan-4-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine](/img/structure/B2730724.png)
![2-(5-oxo-3,5,6,7,8,9-hexahydro-2H-thiazolo[2,3-b]quinazolin-3-yl)-N-(pyridin-3-ylmethyl)acetamide](/img/structure/B2730728.png)
![3-((5-((2-methylbenzyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2730730.png)
